Cas no 1806170-12-6 (Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1806170-12-6
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845311
• Update Time: 2025-06-08

Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C11H8BrF6NO3/c1-2-21-9(20)7-6(10(13,14)15)3-5(4-12)8(19-7)22-11(16,17)18/h3H,2,4H2,1H3
• InChI Key： AIANEWFDGUYWEI-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(=O)OCC)C(C(F)(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 4.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806170-12-6)

Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806170-12-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring a bromomethyl moiety, enables versatile reactivity, making it invaluable for cross-coupling reactions and further functionalization.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are crucial for drug design. Researchers frequently search for "CAS 1806170-12-6 applications" or "synthesis of trifluoromethylated pyridines," reflecting the compound's relevance in medicinal chemistry. The ethyl carboxylate group in this molecule further enhances its utility as a precursor for carboxylic acid derivatives, a common motif in APIs (Active Pharmaceutical Ingredients).

The compound's role in pesticide development is another area of interest, as trifluoromethoxy groups are known to improve the efficacy of agrochemicals. Queries like "pyridine-based agrochemical intermediates" or "1806170-12-6 suppliers" highlight its commercial importance. Its stability under various conditions also makes it a preferred choice for industrial-scale synthesis, aligning with the growing trend toward sustainable and scalable chemical processes.

From a synthetic perspective, Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate is often discussed in the context of "Pd-catalyzed cross-coupling reactions" or "building blocks for heterocyclic compounds." These keywords resonate with chemists exploring novel methodologies for constructing complex molecular architectures. The compound's CAS No. 1806170-12-6 is frequently cited in patent literature, underscoring its proprietary value in innovation-driven industries.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous under standard guidelines, its bromomethyl functionality necessitates careful handling in laboratory settings. Searches for "safe handling of bromomethyl compounds" or "green chemistry alternatives for pyridine synthesis" reflect the community's focus on safety and sustainability. This aligns with broader industry shifts toward eco-friendly synthetic routes.

In summary, Ethyl 3-(bromomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806170-12-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, including the trifluoromethoxy and bromomethyl groups, make it a cornerstone in modern synthetic chemistry. As research into fluorinated heterocycles continues to expand, this compound is poised to remain a key player in the development of next-generation bioactive molecules.